Aging-related Metabolic Disorders

Description

Aging-related metabolic disorders encompass a group of conditions characterized by dysregulation of metabolic processes that commonly occur with advancing age. These disorders include, but are not limited to, type 2 diabetes, obesity, dyslipidemia, and metabolic syndrome. They arise from complex interactions between genetic predispositions, lifestyle factors, and age-associated cellular and molecular changes, such as mitochondrial dysfunction, chronic low-grade inflammation, and altered hormone signaling, significantly increasing the risk for cardiovascular disease and other age-related morbidities.